5-Formyl-2-propoxybenzoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-formyl-2-propoxybenzoic acid
• InChI: InChI=1S/C11H12O4/c1-2-5-15-10-4-3-8(7-12)6-9(10)11(13)14/h3-4,6-7H,2,5H2,1H3,(H,13,14)
• InChI Key: KUNWWCTYQZGVIL-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C=O)C(=O)O

Description

5-Formyl-2-propoxybenzoic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of propyl 5-formyl-2-propoxybenzoate (1.0 g, 4.0 mmol) in tetrahydrofuran/methanol/water (20 mL: 20 mL: 8 mL) is added 5 N sodium hydroxide solution (2 mL, 10 mmol). The mixture is heated in a 70° C. oil bath for three hours and then allowed to cool to room temperature. While acidifying to pH 1 with concentrated hydrochloric acid, a white solid precipitated, which is collected and discarded. The filtrate is concentrated under reduced pressure, and the solid residue is collected by filtration and washed with water to give 5-formyl-2-propoxybenzoic acid as flocculent white needles (0.79 g, 95%).